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Compound of Interest

Compound Name: 2-Cyclohexylidenecyclohexanone

Cat. No.: B092620 Get Quote

An In-depth Technical Guide to 2-
Cyclohexylidenecyclohexanone
This technical guide provides a comprehensive overview of 2-
Cyclohexylidenecyclohexanone, a significant organic compound with applications in

chemical synthesis. It is intended for researchers, scientists, and professionals in the field of

drug development and organic chemistry.

CAS Number: 1011-12-7[1][2][3][4]

Chemical Structure and Properties
2-Cyclohexylidenecyclohexanone is an α,β-unsaturated ketone with a molecular formula of

C12H18O.[1][3] Its structure consists of a cyclohexylidene group attached to a cyclohexanone

ring.[1] This compound is typically a colorless to pale yellow liquid or a white to off-white solid

with a distinct odor.[1][2] It is soluble in organic solvents like chloroform and methanol, but has

limited solubility in water.[1][2]

The presence of the α,β-unsaturated ketone functional group makes it reactive towards

nucleophilic addition.[1] The steric hindrance provided by the two cyclohexyl groups influences

its chemical behavior and stability.[1]
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A summary of the key quantitative data for 2-Cyclohexylidenecyclohexanone is presented in

the table below.

Property Value

Molecular Formula C12H18O[1][2][3][4]

Molecular Weight 178.27 g/mol [2][3]

Melting Point 57 °C[2]

Boiling Point
270.52°C to 295°C at 760 mmHg (estimates)[2]

[4]

Density
Approximately 0.9249 to 1.034 g/cm³

(estimates)[2][4]

Flash Point 122.4 °C (estimate)[4]

logP (Octanol/Water Partition Coefficient) 1.910 (estimate)[2]

Vapor Pressure 0.00156 mmHg at 25°C (estimate)[4]

Refractive Index 1.4877 to 1.528 (estimates)[2][4]

Synthesis and Experimental Protocols
The primary method for synthesizing 2-Cyclohexylidenecyclohexanone is through the self-

condensation of cyclohexanone.[5] This reaction is typically catalyzed by an alkali.[5]

Experimental Protocol: Alkali-Catalyzed Self-
Condensation of Cyclohexanone
This protocol describes a general procedure for the synthesis of 2-
Cyclohexylidenecyclohexanone from cyclohexanone.

Materials:

Cyclohexanone

Alkali catalyst (e.g., sodium hydroxide, potassium hydroxide)
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Anhydrous ether or other suitable organic solvent

Drying agent (e.g., magnesium sulfate)

Aqueous acid solution (e.g., 10% sulfuric acid) for neutralization

Saturated aqueous sodium bicarbonate solution

Equipment:

Three-necked flask

Reflux condenser

Mechanical stirrer

Dropping funnel

Heating mantle

Separatory funnel

Distillation apparatus (e.g., Vigreux column or spinning-band column for purification)

Procedure:

In a dry three-necked flask equipped with a reflux condenser, mechanical stirrer, and

dropping funnel, place the alkali catalyst and a suitable anhydrous organic solvent.

Add a solution of cyclohexanone in the same solvent dropwise to the flask with stirring. The

rate of addition should be controlled to maintain a gentle reflux.

After the addition is complete, continue to heat the reaction mixture under reflux for an

additional period to ensure the completion of the condensation reaction.

Cool the reaction mixture to room temperature.

Carefully neutralize the mixture by the dropwise addition of an aqueous acid solution.
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Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with additional portions of the organic solvent.

Combine the organic extracts and wash them successively with water and a saturated

aqueous sodium bicarbonate solution.

Dry the organic layer over an anhydrous drying agent like magnesium sulfate.

Remove the solvent by distillation.

Purify the resulting crude product by vacuum distillation to obtain 2-
Cyclohexylidenecyclohexanone.

Applications in Research and Industry
2-Cyclohexylidenecyclohexanone serves as a valuable intermediate in organic synthesis.[1]

[5] Its derivatives have potential applications in polymer chemistry.[5] It is also noted as a

possible impurity in the production of the fungicide Picoxystrobin.[2] Furthermore, it is used in

the synthesis of other complex organic molecules, which may have applications in the

pharmaceutical and agrochemical industries.[5]

Signaling Pathways and Logical Relationships
The synthesis of 2-Cyclohexylidenecyclohexanone from cyclohexanone can be visualized as

a two-step process involving an initial aldol condensation followed by dehydration.

Reactants Intermediate Product

Cyclohexanone 2-(1-Hydroxycyclohexyl)cyclohexanone

Aldol Condensation
(Base Catalyst) 2-Cyclohexylidenecyclohexanone

Dehydration
(-H2O)

Click to download full resolution via product page

Caption: Synthesis pathway of 2-Cyclohexylidenecyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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